Cas no 312-21-0 (4-(Trifluoromethylsulfonyl)benzonitrile)

• Product Name: 4-(Trifluoromethylsulfonyl)benzonitrile
• CAS No: 312-21-0
• MF: C₈H₄F₃NO₂S
• MW: 235.183071136475
• MDL: MFCD01631631
• CID: 82107
• PubChem ID: 2777824
• Update Time: 2025-10-05

4-(Trifluoromethylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylsulfonyl)benzonitrile
• 4-(Trifluoromethanesulphonyl)benzonitrile
• 4-Cyanophenyl trifluoromethyl sulphone~4-(Trifluoromethylsulphonyl)benzonitrile
• 4-(Trifluoromethylsulphonyl)benzonitrile
• 4-[(trifluoromethyl)sulfonyl] benzonitrile
• 4-[(trifluoromethyl)sulfonyl]benzenecarbonitrile
• 4-Trifluormethansulfonyl-benzonitril
• 4-trifluoromethanesulfonylbenzonitrile
• 4-trifluoromethanesulphonylbenzonitrile
• p-cyanophenyl trifluoromethyl sulfone
• 4-(trifluoromethylsulfonyl)benzenecarbonitrile
• 4-trifluoromethanesulfonyl-benzonitrile
• AKOS005254829
• 4-[(trifluoromethyl)sulfonyl]benzonitrile
• DTXSID40380671
• A820759
• AS-33164
• SCHEMBL2325842
• 4-(Trifluoromethanesulfonyl)benzonitrile
• 4-((Trifluoromethyl)sulfonyl)benzonitrile
• 312-21-0
• MFCD01631631
• 4-(Trifluoromethylsulfonyl)benzonitrile, 97+%
• FT-0616950
• CS-0079868
• 4-cyanophenyl trifluoromethyl sulphone;4-trifluoromethylsulfonyl benzonitril;
• BBL102378
• STL556180

• MDL： MFCD01631631
• Inchi： 1S/C8H4F3NO2S/c9-8(10,11)15(13,14)7-3-1-6(5-12)2-4-7/h1-4H
• InChI Key： UHCGSMMNICMDIX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 234.99100
• Monoisotopic Mass: 234.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89-90 ºC (ethanol )
• Boiling Point: 322.4°Cat760mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.543
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 66.31000
• LogP: 2.93258
• Solubility: Not available

4-(Trifluoromethylsulfonyl)benzonitrile Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds